molecular formula C6H5IN2 B8780315 4-iodo-5-methyl-1H-pyrrole-2-carbonitrile

4-iodo-5-methyl-1H-pyrrole-2-carbonitrile

Cat. No. B8780315
M. Wt: 232.02 g/mol
InChI Key: BVFGJKUNQGKUFC-UHFFFAOYSA-N
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Description

4-iodo-5-methyl-1H-pyrrole-2-carbonitrile is a useful research compound. Its molecular formula is C6H5IN2 and its molecular weight is 232.02 g/mol. The purity is usually 95%.
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properties

Product Name

4-iodo-5-methyl-1H-pyrrole-2-carbonitrile

Molecular Formula

C6H5IN2

Molecular Weight

232.02 g/mol

IUPAC Name

4-iodo-5-methyl-1H-pyrrole-2-carbonitrile

InChI

InChI=1S/C6H5IN2/c1-4-6(7)2-5(3-8)9-4/h2,9H,1H3

InChI Key

BVFGJKUNQGKUFC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(N1)C#N)I

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of EXAMPLE 23C (7.89 g) in DMF (80 mL) and pyridine (5 mL) at 0° C. was added dropwise oxalyl chloride (5.52 mL). The mixture was stirred at 0° C. for 30 minutes and ice-water was added to quench the reaction. The resulting mixture was diluted with ethyl acetate and washed with aqueous NaHCO3 and water extensively. The organic layer was dried over Na2SO4, filtered, and concentrated. The residue was purified by flash column, eluting with dichloromethane to provide the title compound.
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Synthesis routes and methods II

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To a solution of EXAMPLE 168C (300 mg) in N,N-dimethylformamide (6 mL) and pyridine (0.6 mL) at 0° C. was added dropwise oxalyl chloride (0.35 mL). The mixture was stirred at room temperature for 30 minutes, diluted with ethyl acetate and washed with saturated NaHCO3 and water extensively. The organic layer was dried over Na2SO4, filtered, and concentrated. The residue was purified by flash chromatography, and eluted with dichloromethane to provide the title compound.
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